Cas no 339290-20-9 (ethyl 7-aminoquinoline-3-carboxylate)

• Product Name: ethyl 7-aminoquinoline-3-carboxylate
• CAS No: 339290-20-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD18377751
• CID: 1016047
• PubChem ID: 9877801
• Update Time: 2025-04-20

ethyl 7-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-aminoquinoline-3-carboxylate
• 7-Aminoquinoline-3-carboxylic acid ethyl ester
• 339290-20-9
• SB70313
• ILSSELQOYSUBGG-UHFFFAOYSA-N
• SCHEMBL5647010
• SY241273
• AKOS025146668
• 7-amino-quinoline-3-carboxylic acid ethyl ester
• DB-318240
• AMY26540
• CS-0343018
• Ethyl7-aminoquinoline-3-carboxylate
• AS-41395
• MFCD18377751
• DTXSID60432202

• MDL： MFCD18377751
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)9-5-8-3-4-10(13)6-11(8)14-7-9/h3-7H,2,13H2,1H3
• InChI Key： ILSSELQOYSUBGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=C(C=CC2=C1)N)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 401.3±25.0 °C at 760 mmHg
• Flash Point: 196.5±23.2 °C
• PSA: 65.21
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 7-aminoquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives